Cas no 55352-36-8 ( )

• Product Name: &nbsp
• CAS No: 55352-36-8
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• CID: 943800
• PubChem ID: 349704
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• propan-2-yl 2,3,5,6-tetramethylbenzoate
• NSC409545
• 55352-36-8
• NSC-409545
• DTXSID30325278
•  

• Inchi： 1S/C14H20O2/c1-8(2)16-14(15)13-11(5)9(3)7-10(4)12(13)6/h7-8H,1-6H3
• InChI Key： BWFKFDRDIONKIV-UHFFFAOYSA-N
• SMILES： O(C(C)C)C(C1C(C)=C(C)C=C(C)C=1C)=O

Computed Properties

• Exact Mass: 220.1464
• Monoisotopic Mass: 220.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.975
• Boiling Point: 302.8°C at 760 mmHg
• Flash Point: 136.3°C
• Refractive Index: 1.501
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters